Cas no 57573-59-8 (6-Bromo-3-methylquinazolin-4(3H)-one)

6-Bromo-3-methylquinazolin-4(3H)-one is a brominated quinazolinone derivative with significant utility in medicinal chemistry and pharmaceutical research. Its structure features a bromine substituent at the 6-position and a methyl group at the 3-position, enhancing its reactivity and potential as a versatile intermediate. This compound is particularly valuable in the synthesis of biologically active molecules, including kinase inhibitors and other heterocyclic scaffolds. Its well-defined chemical properties and stability under standard conditions make it suitable for use in cross-coupling reactions and further functionalization. Researchers favor this compound for its consistent purity and reliability in developing novel therapeutic agents.
6-Bromo-3-methylquinazolin-4(3H)-one structure
57573-59-8 structure
Product Name:6-Bromo-3-methylquinazolin-4(3H)-one
CAS No:57573-59-8
MF:C9H7BrN2O
MW:239.068681001663
MDL:MFCD00195328
CID:841927
PubChem ID:4216977
Update Time:2025-05-27

6-Bromo-3-methylquinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-3-methylquinazolin-4(3H)-one
    • 6-Bromo-3-methyl-3H-quinazolin-4-one
    • 6-bromo-3-methylquinazolin-4-one
    • 6-Brom-3-methyl-4-chinazolinon
    • 6-bromo-3-methyl-4-oxo-3,4-dihydroquinazoline
    • 6-Bromo-3-methyl-4(3H)-quinazolinone
    • SY239458
    • SCHEMBL422211
    • DB-072342
    • AS-36705
    • DTXSID90400934
    • MCSVSXROESVYLR-UHFFFAOYSA-N
    • 6-BROMO-3-METHYL-4-QUINAZOLINONE
    • 57573-59-8
    • J-518377
    • CS-0007681
    • 6-bromo-3-methyl-3,4-dihydroquinazolin-4-one
    • AKOS008606375
    • MFCD00195328
    • EN300-6512902
    • Z335742734
    • MDL： MFCD00195328
    • Inchi： 1S/C9H7BrN2O/c1-12-5-11-8-3-2-6(10)4-7(8)9(12)13/h2-5H,1H3
    • InChI Key： MCSVSXROESVYLR-UHFFFAOYSA-N
    • SMILES： BrC1C=CC2=C(C=1)C(N(C)C=N2)=O

Computed Properties

  • Exact Mass: 237.97400
  • Monoisotopic Mass: 237.97418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 32.7Ų

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.65±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.11 g/l) (25 º C),
  • PSA: 34.89000
  • LogP: 1.69600

6-Bromo-3-methylquinazolin-4(3H)-one Security Information

6-Bromo-3-methylquinazolin-4(3H)-one Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Bromo-3-methylquinazolin-4(3H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
AstaTech
55418-1/G
6-BROMO-3-METHYL-4-QUINAZOLINONE
 57573-59-8 97%
1g
 $47 2023-09-17
AstaTech
55418-5/G
6-BROMO-3-METHYL-4-QUINAZOLINONE
 57573-59-8 97%
5g
 $140 2023-09-17
AstaTech
55418-25/G
6-BROMO-3-METHYL-4-QUINAZOLINONE
 57573-59-8 97%
25g
 $420 2023-09-17
TRC
B697673-100mg
6-Bromo-3-methylquinazolin-4(3H)-one
 57573-59-8
100mg
 $ 69.00 2023-04-18
TRC
B697673-250mg
6-Bromo-3-methylquinazolin-4(3H)-one
 57573-59-8
250mg
 $ 133.00 2023-04-18
TRC
B697673-500mg
6-Bromo-3-methylquinazolin-4(3H)-one
 57573-59-8
500mg
 $ 196.00 2023-04-18
TRC
B697673-1g
6-Bromo-3-methylquinazolin-4(3H)-one
 57573-59-8
1g
 $ 282.00 2023-04-18
Chemenu
CM142509-5g
6-Bromo-3-methylquinazolin-4(3H)-one
 57573-59-8 97%
5g
 $*** 2023-05-30
Chemenu
CM142509-25g
6-Bromo-3-methylquinazolin-4(3H)-one
 57573-59-8 97%
25g
 $*** 2023-05-30
Chemenu
CM142509-25g
6-Bromo-3-methylquinazolin-4(3H)-one
 57573-59-8 97%
25g
 $402 2021-08-05

6-Bromo-3-methylquinazolin-4(3H)-one Production Method

6-Bromo-3-methylquinazolin-4(3H)-one Related Literature

Related Categories

57573-59-8 (6-Bromo-3-methylquinazolin-4(3H)-one) Related Products

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.